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Compound of Interest

Compound Name: Rauvoyunine B

Cat. No.: B15623945

Rauvoyunine B: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rauvoyunine B is a naturally occurring monoterpenoid indole alkaloid isolated from the
medicinal plant Rauvolfia yunnanensis. This technical guide provides a detailed overview of its
physical and chemical properties, spectroscopic data, and biological activities. The information
presented herein is intended to support research and development efforts in the fields of
natural product chemistry, pharmacology, and drug discovery.

Physicochemical Properties

Rauvoyunine B is a yellowish, amorphous powder.[1] Its fundamental properties are
summarized in the table below. While general solubilities in organic solvents such as
chloroform, dichloromethane, ethyl acetate, DMSO, and acetone have been noted, specific
guantitative solubility data remains to be fully characterized. The compound is stable under
recommended storage conditions, though it should be kept away from strong
oxidizing/reducing agents and strong acids/alkalis.
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Property Value Reference
Molecular Formula C23H26N206 [1]
Molecular Weight 426.47 g/mol

CAS Number 1414883-82-1

Appearance Yellowish, amorphous powder [1]

Specific Rotation [a]?°D -92.0 (c 0.19, MeOH) [1]

UV (MeOH) Amax 231 (sh), 292 nm [1]

Spectroscopic Data

The structural elucidation of Rauvoyunine B was achieved through extensive spectroscopic
analysis. The key data from High-Resolution Electrospray lonization Mass Spectrometry
(HRESIMS), Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy are
presented below.

Mass Spectrometry

High-resolution mass spectrometry confirms the molecular formula of Rauvoyunine B.

Technique Result Reference

m/z 427.1868 [M+H]*
HRESIMS (Calculated for C23H27N20es, [1]
427.1869)

Infrared (IR) Spectroscopy

The infrared spectrum of Rauvoyunine B reveals the presence of key functional groups.
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Wavenumber (cm~12)

Functional Group
Assignment

Reference

O-H stretching (hydroxyl

3440 [1]
group)

2951 C-H stretching (aliphatic) [1]
C=0 stretching (ester

1738 [1]
carbonyl)
C=C stretching

1622 ] [1]
(aromatic/alkene)

1454, 1385 C-H bending [1]

1236, 1146, 1114, 1048

C-O stretching

[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The H and 13C NMR data provide a detailed map of the molecular structure of Rauvoyunine

B.
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H (6H, mult., J in

Position 13C (6C) Hz) Reference
2 96.5 - [1]
3 52.8 3.32(m) [1]
5 53.6 3.15 (m), 2.85 (m) [1]
6 34.2 2.18 (m), 1.95 (m) [1]
7 55.4 - [1]
8 134.1 - [1]
9 122.4 7.15 (d, 8.4) [1]
10 118.8 6.78 (dd, 8.4, 2.4) [1]
11 158.1 - [1]
12 109.8 6.85 (d, 2.4) [1]
13 140.2 - [1]
14 36.1 2.45 (m) [1]
15 30.2 1.85 (m) [1]
16 52.1 - [1]
17 75.2 5.25 (s) [1]
18 12.8 1.65 (d, 6.8) [1]
19 125.9 5.58 (q, 6.8) [1]
20 135.2 - [1]
01 50.8 4.25 (d, 12.0), 3.95 (d, ]
12.0)
OMe 51.9 3.75(s) [1]
OAc 170.5, 21.0 2.05 (s) [1]
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Biological Activity
Immunosuppressive Activity

Rauvoyunine B has been evaluated for its potential to suppress the immune system. In a T-
cell proliferation assay, it demonstrated inhibitory effects.

Assay Cell Type ICs0 (M) Reference

T-cell Proliferation Human T-cells >10

Note: While evaluated, the primary study did not report a specific ICso value within the tested
concentrations, indicating weak activity in this specific assay.

Cytotoxicity
The cytotoxic potential of Rauvoyunine B was assessed against a panel of five human cancer
cell lines.
Cell Line Cancer Type ICs0 (M) Reference
Human myeloid
HL-60 _ > 40 [1]
leukemia
Hepatocellular
SMMC-7721 _ > 40 [1]
carcinoma
A-549 Lung cancer > 40 [1]
MCF-7 Breast cancer > 40 [1]
SW-480 Colon cancer > 40 [1]

The results indicate that Rauvoyunine B does not exhibit significant cytotoxic activity against
these cancer cell lines at the tested concentrations.

Experimental Protocols
Isolation of Rauvoyunine B
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The following workflow outlines the isolation of Rauvoyunine B from Rauvolfia yunnanensis.
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Caption: Isolation workflow for Rauvoyunine B.

Cytotoxicity Assay (MTT Method)

The cytotoxicity of Rauvoyunine B against human cancer cell lines was determined using the
3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.
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Caption: MTT cytotoxicity assay workflow.
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Signaling Pathways

The precise signaling pathways through which Rauvoyunine B exerts its modest
immunosuppressive effects have not yet been fully elucidated. However, many monoterpenoid
indole alkaloids are known to interact with various cellular targets. The lack of significant
cytotoxicity suggests that its mechanism of action is likely not through the induction of
apoptosis in the tested cell lines. Further research is required to identify the specific molecular
targets and signaling cascades modulated by Rauvoyunine B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of "Rauvoyunine B"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623945#physical-and-chemical-properties-of-
rauvoyunine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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